Cas no 491876-01-8 (5-Methyl-3-phenyl-4-isoxazolylboronic acid)

• Product name: 5-Methyl-3-phenyl-4-isoxazolylboronic acid
• CAS No: 491876-01-8
• MF: C₁₀H₁₀BNO₃
• MW: 203.0023
• MDL: MFCD07368498
• CID: 932261
• PubChem ID: 4961248

5-Methyl-3-phenyl-4-isoxazolylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-phenyl-4-isoxazolylboronic acid
• (5-methyl-3-phenyl-1,2-oxazol-4-yl)boronic acid
• MFCD07368498
• AS-0190
• ZB1045
• 5-methyl-3-phenylisoxazol-4-ylboronic acid
• Boronic acid, B-(5-methyl-3-phenyl-4-isoxazolyl)-
• 5-methyl-3-phenylisoxazole-4-boronic acid
• DB-015853
• (5-METHYL-3-PHENYLISOXAZOL-4-YL)BORONIC ACID
• (5-METHYL-3-PHENYLISOXAZOL-4-YL)BORONICACID
• 5-methyl-3-phenyl-4-isoxazolylboronic acid, AldrichCPR
• AB32029
• DTXSID00406881
• SCHEMBL3088412
• Boronic acid, (5-methyl-3-phenyl-4-isoxazolyl)-
• J-517784
• 5-methyl-3-phenyl-1,2-oxazol-4-ylboronic acid
• 491876-01-8
• EN300-6486429

• MDL： MFCD07368498
• Inchi： InChI=1S/C10H10BNO3/c1-7-9(11(13)14)10(12-15-7)8-5-3-2-4-6-8/h2-6,13-14H,1H3
• InChI Key： KKECSPALZHMRSF-UHFFFAOYSA-N
• SMILES： O1N=C(C(=C1C)B(O)O)C=2C=CC=CC2

Computed Properties

• Exact Mass: 203.07500
• Monoisotopic Mass: 203.0753733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Melting Point: 104 °C
• PSA: 66.49000
• LogP: 0.32980

5-Methyl-3-phenyl-4-isoxazolylboronic acid Security Information

• Hazard Category Code： 22-36/37/38
• Safety Instruction： 22-36/37/39
• Hazardous Material Identification：